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Compound of Interest

Compound Name: 4-methylpent-1-en-3-one

Cat. No.: B154558

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of 4-methylpent-1-en-3-one,
also known as isopropy! vinyl ketone. It covers the synthesis, chemical properties, and potential
biological activities of this a,B-unsaturated ketone. This document is intended for researchers,
scientists, and professionals in drug development who are interested in the chemistry and
potential applications of this compound.

Chemical and Physical Properties

4-Methylpent-1-en-3-one is a volatile organic compound with the molecular formula CeH100.
[1] As an a,B-unsaturated ketone, its chemical reactivity is largely defined by the electrophilic
nature of the carbon-carbon double bond and the carbonyl group.[2]

Table 1: Physical and Chemical Properties of 4-Methylpent-1-en-3-one
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Property Value Source

IUPAC Name 4-methylpent-1-en-3-one [1]
Isopropy! vinyl ketone, 1-

Synonyms Pe:te:};-on: 4-methyl- i3]

CAS Number 1606-47-9 [1]

Molecular Formula CeH100 [1]

Molecular Weight 98.14 g/mol [1]

Appearance Not specified in literature

Boiling Point Not specified in literature

Melting Point Not specified in literature

Density Not specified in literature

- Estimated water solubility:
Solubility [3]
8885 mg/L @ 25 °C

] Standard non-polar: 830,
Kovats Retention Index [1]
Standard polar: 1093

Synthesis of 4-Methylpent-1-en-3-one

The synthesis of 4-methylpent-1-en-3-one can be achieved through a two-step process
involving a Friedel-Crafts acylation followed by dehydrohalogenation. This method is a common
strategy for the preparation of vinyl ketones.

Experimental Protocol: Synthesis of 4-Methylpent-1-en-
3-one
This protocol is a proposed synthetic route based on established methodologies for Friedel-

Crafts acylation and dehydrohalogenation reactions.

Step 1: Friedel-Crafts Acylation of Ethylene with Isobutyryl Chloride
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This step involves the reaction of isobutyryl chloride with ethylene in the presence of a Lewis
acid catalyst, such as aluminum chloride, to form 1-chloro-4-methylpentan-3-one.

o Materials:
o Isobutyryl chloride
o Ethylene gas
o Anhydrous aluminum chloride (AICI3)
o Anhydrous dichloromethane (CH2Cl2)
o Ice
o Concentrated hydrochloric acid (HCI)
o Saturated sodium bicarbonate solution (NaHCOs)
o Anhydrous magnesium sulfate (MgSOa)
e Procedure:

o In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas
inlet tube, and a dropping funnel, suspend anhydrous aluminum chloride in anhydrous
dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

o Cool the suspension in an ice bath.
o Bubble ethylene gas through the stirred suspension.

o Slowly add isobutyryl chloride dropwise from the dropping funnel to the reaction mixture.
Maintain the temperature below 10 °C during the addition.

o After the addition is complete, continue stirring the mixture at 0-5 °C for 1-2 hours.

o Carefully pour the reaction mixture onto a mixture of crushed ice and concentrated
hydrochloric acid with vigorous stirring.
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o Separate the organic layer. Extract the aqueous layer with dichloromethane.

o Combine the organic layers and wash sequentially with water, saturated sodium
bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain crude 1-chloro-4-methylpentan-3-one.

Step 2: Dehydrohalogenation of 1-Chloro-4-methylpentan-3-one

The crude 1-chloro-4-methylpentan-3-one is then treated with a base to eliminate hydrogen
chloride and form the desired product, 4-methylpent-1-en-3-one.

e Materials:
o Crude 1-chloro-4-methylpentan-3-one
o Triethylamine (EtsN) or other suitable non-nucleophilic base
o Anhydrous diethyl ether or dichloromethane
o Saturated ammonium chloride solution (NH4Cl)
e Procedure:

o Dissolve the crude 1-chloro-4-methylpentan-3-one in a suitable anhydrous solvent such as
diethyl ether or dichloromethane in a round-bottom flask equipped with a magnetic stirrer

and a reflux condenser.
o Add triethylamine to the solution.

o Stir the reaction mixture at room temperature or gently reflux for several hours, monitoring
the reaction progress by thin-layer chromatography (TLC).

o After the reaction is complete, cool the mixture and wash with water and saturated
ammonium chloride solution to remove the triethylammonium chloride salt and excess
base.
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o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

o Purify the crude product by fractional distillation to obtain pure 4-methylpent-1-en-3-one.

Diagram 1: Synthesis of 4-Methylpent-1-en-3-one

|SObutyry| Chloride A|C|3, CH2CI2
|
: 1-Chloro-4-methylpentan-3-one EGN 4-Methylpent-1-en-3-one
Ethylene

Click to download full resolution via product page
Caption: Synthetic route to 4-methylpent-1-en-3-one.

Spectroscopic Characterization

While a complete set of experimentally determined spectra for 4-methylpent-1-en-3-one is not
readily available in the public domain, the following table summarizes the expected and
reported spectroscopic data.

Table 2: Spectroscopic Data for 4-Methylpent-1-en-3-one
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Technique

Expected/Reported Data

Source

1H NMR

Predicted: Signals for vinyl
protons (~5.8-6.5 ppm),
methine proton of the isopropyl
group (~2.8-3.2 ppm, septet),
and methyl protons of the
isopropy! group (~1.1 ppm,
doublet).

13C NMR

Predicted: Signals for carbonyl
carbon (~190-200 ppm), vinyl
carbons (~125-140 ppm),
methine carbon of the
isopropy! group, and methyl

carbons of the isopropyl group.

Predicted: Characteristic peaks
for C=0 stretch (~1680 cm™1),
C=C stretch (~1620 cm~1), and
vinylic C-H stretches (~3010-
3095 cm™1),

Mass Spec (GC-MS)

Major fragments observed at
m/z = 55, 43, 27.

Biological Activity and Potential Sighaling Pathways

Specific biological activity data for 4-methylpent-1-en-3-one is limited in the scientific

literature. However, as an a,-unsaturated ketone, it belongs to a class of compounds known to

exhibit various biological effects, often attributed to their reactivity as Michael acceptors.[4][5]

Michael Addition and Covalent Modification

The electrophilic 3-carbon of the enone system in 4-methylpent-1-en-3-one is susceptible to

nucleophilic attack by biological macromolecules, such as proteins and peptides containing

cysteine residues (thiol groups).[4][5] This covalent modification can lead to the inhibition of

enzyme activity or disruption of protein function.
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Diagram 2: Michael Addition of a Thiol to 4-Methylpent-1-en-3-one

4-Methylpent-1-en-3-one
o
lclz Covalent Adduct
/\nH-C C-(CH(CH3)2)
I _ o
CH2 T I
C

/ \nH2C-C-(CH(CH3)2)

Nucleophile (e.g.,| Cysteine residue) g Sl-R

R-SH

Click to download full resolution via product page

Caption: Covalent modification via Michael addition.

Predicted Biological Effects and Signaling Pathway
Involvement

Given the reactivity of a,3-unsaturated ketones, it is plausible that 4-methylpent-1-en-3-one
could interact with various cellular signaling pathways. For instance, methyl vinyl ketone, a
structurally related compound, has been shown to disrupt neuronal survival and inhibit the
PI3K/Akt signaling pathway.[6][7][8] The PI3K/Akt pathway is a critical regulator of cell growth,
proliferation, and survival. Inhibition of this pathway can lead to apoptosis (programmed cell
death).

The proposed mechanism involves the covalent modification of key signaling proteins within
this pathway, such as PI3K itself, thereby inhibiting their function.[8]

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b154558?utm_src=pdf-body
https://www.benchchem.com/product/b154558?utm_src=pdf-body-img
https://www.benchchem.com/product/b154558?utm_src=pdf-body
https://www.jstage.jst.go.jp/article/jts/47/9/47_375/_html/-char/ja
https://pmc.ncbi.nlm.nih.gov/articles/PMC10881440/
https://www.semanticscholar.org/paper/Methyl-vinyl-ketone-and-its-analogs-covalently-PI3K-Morimoto-Takasugi/de2ce24ba7514d988bc9125d535d047d5a19ef60
https://www.semanticscholar.org/paper/Methyl-vinyl-ketone-and-its-analogs-covalently-PI3K-Morimoto-Takasugi/de2ce24ba7514d988bc9125d535d047d5a19ef60
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Receptor Tyrosine
Kinase (RTK)

4-Methylpent-1-en-3-one

7/
4
7
7
4

/7
./ Covalent
/7

Activation ) Modification
(Inhibition)

A ctivation

Downstream
Signaling )
(Cell Survival,

Growth)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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